Cas no 1805032-92-1 (Methyl 4-chloro-2-cyano-3-ethylbenzoate)

Methyl 4-chloro-2-cyano-3-ethylbenzoate structure
1805032-92-1 structure
Product Name:Methyl 4-chloro-2-cyano-3-ethylbenzoate
CAS No:1805032-92-1
MF:C11H10ClNO2
MW:223.655601978302
CID:5038291
Update Time:2025-07-23

Methyl 4-chloro-2-cyano-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-2-cyano-3-ethylbenzoate
    • Inchi: 1S/C11H10ClNO2/c1-3-7-9(6-13)8(11(14)15-2)4-5-10(7)12/h4-5H,3H2,1-2H3
    • InChI Key: IHYKMLONDYZGEV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)OC)C(C#N)=C1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.1

Methyl 4-chloro-2-cyano-3-ethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010000852-1g
Methyl 4-chloro-2-cyano-3-ethylbenzoate
1805032-92-1 97%
1g
1,534.70 USD 2021-07-06

Additional information on Methyl 4-chloro-2-cyano-3-ethylbenzoate

Methyl 4-chloro-2-cyano-3-ethylbenzoate (CAS No. 1805032-92-1): A Comprehensive Overview

Methyl 4-chloro-2-cyano-3-ethylbenzoate (CAS No. 1805032-92-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of extensive research and development. The presence of both chloro and cyano functional groups, along with an ethyl substituent, imparts distinct chemical properties that are leveraged in various synthetic pathways and biological assays.

The molecular structure of Methyl 4-chloro-2-cyano-3-ethylbenzoate consists of a benzoate core modified by these functional groups. The benzoate moiety is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance bioavailability and metabolic stability. The chloro group at the para position relative to the cyano group introduces electrophilic characteristics, making the compound suitable for nucleophilic substitution reactions. Meanwhile, the cyano group acts as a strong electron-withdrawing group, influencing the electronic properties of the aromatic ring and potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in the synthesis and application of halogenated benzoates due to their versatile reactivity and biological activity. Specifically, compounds like Methyl 4-chloro-2-cyano-3-ethylbenzoate have been explored as intermediates in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing more complex molecules through palladium-catalyzed cross-coupling reactions, which are pivotal in modern drug discovery.

One of the most compelling aspects of Methyl 4-chloro-2-cyano-3-ethylbenzoate is its potential in medicinal chemistry. Researchers have utilized this compound as a building block for designing molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The cyano group, in particular, has been shown to enhance binding affinity to certain biological receptors, a phenomenon that is often exploited in drug design. Furthermore, the ethyl substituent at the meta position can influence the conformational flexibility of the molecule, which may be critical for achieving optimal pharmacokinetic profiles.

The synthesis of Methyl 4-chloro-2-cyano-3-ethylbenzoate typically involves multi-step organic transformations that require precise control over reaction conditions. Common methodologies include chlorination of pre-existing benzoate derivatives followed by cyanation and ethylation. Advanced techniques such as flow chemistry have also been employed to improve yield and purity. These synthetic strategies highlight the compound's significance as a synthetic intermediate in industrial-scale pharmaceutical production.

From a biological perspective, Methyl 4-chloro-2-cyano-3-ethylbenzoate has been investigated for its interaction with various enzymes and receptors. Preliminary studies suggest that it may modulate pathways involved in pain perception and neuroinflammation. The compound's ability to cross the blood-brain barrier has also been explored, making it a candidate for central nervous system (CNS) drug development. Such findings underscore its potential as a lead compound or scaffold for further derivatization.

The chemical properties of Methyl 4-chloro-2-cyano-3-ethylbenzoate also make it valuable in material science applications beyond pharmaceuticals. For example, its aromatic structure can contribute to the development of advanced polymers with enhanced thermal stability or electronic conductivity. Additionally, modifications to its functional groups can tailor its solubility and compatibility with different materials, opening doors for applications in coatings and adhesives.

In conclusion, Methyl 4-chloro-2-cyano-3-ethylbenzoate (CAS No. 1805032-92-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery, synthetic chemistry, and material science. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in both academic and industrial settings.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.